Cas no 1923846-52-9 (2-Oxazolidinone, 3-[(2R)-2-[cis-4-(6-fluoro-4-quinolinyl)cyclohexyl]-1-oxopropyl]-4-phenyl-, (4R)-)
2-Oxazolidinone, 3-[(2R)-2-[cis-4-(6-fluoro-4-quinolinyl)cyclohexyl]-1-oxopropyl]-4-phenyl-, (4R)- Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL17742837
- 2-Oxazolidinone, 3-[(2R)-2-[cis-4-(6-fluoro-4-quinolinyl)cyclohexyl]-1-oxopropyl]-4-phenyl-, (4R)-
- (R)-3-((R)-2-((1s,4S)-4-(6-fluoroquinolin-4-yl)cyclohexyl)propanoyl)-4-phenyloxazolidin-2-one
- SCHEMBL19575151
- 1923846-52-9
- AC5079
- SCHEMBL17752208
-
- MDL: MFCD31630331
- Inchi: 1S/C27H27FN2O3/c1-17(26(31)30-25(16-33-27(30)32)20-5-3-2-4-6-20)18-7-9-19(10-8-18)22-13-14-29-24-12-11-21(28)15-23(22)24/h2-6,11-15,17-19,25H,7-10,16H2,1H3/t17-,18?,19?,25+/m1/s1
- InChI Key: RIOFDRQIIZOAOT-KFHVRLCOSA-N
- SMILES: FC1C=CC2C(C=1)=C(C=CN=2)C1CCC([C@@H](C)C(N2C(=O)OC[C@H]2C2C=CC=CC=2)=O)CC1
Computed Properties
- Exact Mass: 446.20057089g/mol
- Monoisotopic Mass: 446.20057089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 704
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 59.5Ų
2-Oxazolidinone, 3-[(2R)-2-[cis-4-(6-fluoro-4-quinolinyl)cyclohexyl]-1-oxopropyl]-4-phenyl-, (4R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY225451-1g |
(R)-3-[(R)-2-[cis-4-(6-Fluoro-4-quinolyl)cyclohexyl]propanoyl]-4-phenyl-2-oxazolidinone |
1923846-52-9 | ≥95% | 1g |
¥12750.00 | 2025-04-17 | |
| eNovation Chemicals LLC | D778068-1g |
(R)-3-[(R)-2-[cis-4-(6-Fluoro-4-quinolyl)cyclohexyl]propanoyl]-4-phenyl-2-oxazolidinone |
1923846-52-9 | 95% | 1g |
$1650 | 2024-07-20 | |
| AN HUI ZE SHENG Technology Co., Ltd. | SY225451-1g |
(R)-3-[(R)-2-[cis-4-(6-Fluoro-4-quinolyl)cyclohexyl]propanoyl]-4-phenyl-2-oxazolidinone |
1923846-52-9 | 95% | 1g |
¥12750.00 | 2023-09-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1592119-1g |
(R)-3-((R)-2-((1s,4S)-4-(6-fluoroquinolin-4-yl)cyclohexyl)propanoyl)-4-phenyloxazolidin-2-one |
1923846-52-9 | 98% | 1g |
¥19125 | 2023-04-09 | |
| eNovation Chemicals LLC | D778068-1g |
(R)-3-[(R)-2-[cis-4-(6-Fluoro-4-quinolyl)cyclohexyl]propanoyl]-4-phenyl-2-oxazolidinone |
1923846-52-9 | 95% | 1g |
$1650 | 2025-02-20 | |
| eNovation Chemicals LLC | D778068-1g |
(R)-3-[(R)-2-[cis-4-(6-Fluoro-4-quinolyl)cyclohexyl]propanoyl]-4-phenyl-2-oxazolidinone |
1923846-52-9 | 95% | 1g |
$1650 | 2025-02-28 |
2-Oxazolidinone, 3-[(2R)-2-[cis-4-(6-fluoro-4-quinolinyl)cyclohexyl]-1-oxopropyl]-4-phenyl-, (4R)- Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-Oxazolidinone, 3-[(2R)-2-[cis-4-(6-fluoro-4-quinolinyl)cyclohexyl]-1-oxopropyl]-4-phenyl-, (4R)-
Introduction to 2-Oxazolidinone, 3-[(2R)-2-[cis-4-(6-fluoro-4-quinolinyl)cyclohexyl]-1-oxopropyl]-4-phenyl-, (4R)- (CAS No. 1923846-52-9)
2-Oxazolidinone, 3-[(2R)-2-[cis-4-(6-fluoro-4-quinolinyl)cyclohexyl]-1-oxopropyl]-4-phenyl-, (4R)-, identified by its CAS number 1923846-52-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of oxazolidinone derivatives, which are known for their broad-spectrum biological activities and potential therapeutic applications. The presence of a fluoroquinoline moiety and a cis-cyclohexyl group in its molecular structure contributes to its unique pharmacophoric properties, making it a promising candidate for further investigation in drug discovery and development.
The molecular framework of this compound is characterized by a tetrahydrofuran-like core, which is stabilized by the oxazolidinone ring system. This ring system is highly versatile and has been extensively explored in the design of bioactive molecules due to its ability to mimic the conformational flexibility of natural products. The (2R)-configuration at the chiral center further enhances the compound's specificity and binding affinity to biological targets. Additionally, the phenyl group at the 4-position adds another layer of structural complexity, which can influence both the electronic and steric properties of the molecule.
In recent years, there has been a surge in research focused on developing novel oxazolidinone derivatives with enhanced pharmacological profiles. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The introduction of fluorine atoms into the molecular structure, as seen in this compound, is particularly noteworthy. Fluorine substitution can significantly modulate metabolic stability, binding affinity, and pharmacokinetic properties, making it an attractive strategy in medicinal chemistry.
The fluoroquinoline moiety in this compound is particularly interesting from a chemical biology perspective. Fluoroquinolines are well-known for their broad-spectrum antimicrobial activity and have been widely used in clinical settings. By incorporating this moiety into an oxazolidinone scaffold, researchers aim to leverage its known bioactivity while exploring new therapeutic possibilities. The cis-cyclohexyl group further contributes to the steric environment of the molecule, potentially influencing its interaction with biological targets such as enzymes and receptors.
From a synthetic chemistry standpoint, the preparation of this compound involves multiple steps that require precise control over reaction conditions and stereochemistry. The synthesis likely begins with the formation of the oxazolidinone ring, followed by functionalization at various positions to introduce the desired substituents. The use of chiral auxiliaries or catalysts is essential to ensure the correct configuration at the stereogenic center. Given its complex structure, this compound represents a significant achievement in synthetic organic chemistry and highlights the growing capabilities in constructing intricate molecular architectures.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of structural features such as the oxazolidinone core, fluoroquinoline moiety, and cis-cyclohexyl group suggests that it may exhibit multiple biological activities simultaneously. This polypharmacophoric nature is highly desirable in modern drug design, as it can lead to compounds with enhanced efficacy and reduced side effects. Furthermore, its novelty makes it an attractive starting point for structure-activity relationship (SAR) studies, which are crucial for optimizing pharmacological properties.
Recent advancements in computational chemistry have enabled researchers to predict and analyze the biological behavior of complex molecules like this one with greater accuracy. Molecular modeling techniques can be used to simulate interactions between this compound and potential biological targets, providing insights into its mechanism of action. These computational studies are often complemented by experimental validations, such as enzyme assays or cell-based assays, to confirm predicted activities.
The development of novel therapeutic agents remains a cornerstone of modern medicine, and compounds like this one represent significant progress in this field. By exploring structurally diverse molecules derived from known bioactive scaffolds, researchers continue to uncover new opportunities for treating various diseases. The oxazolidinone derivative described here is no exception and holds promise for future medical applications.
In conclusion,2-Oxazolidinone, 3-[(2R)-2-[cis-4-(6-fluoro-4-quinolinyl)cyclohexyl]-1-oxopropyl]-4-phenyl-, (4R)- (CAS No. 1923846-52-9) is a structurally intricate and biologically relevant compound that exemplifies the latest trends in pharmaceutical chemistry. Its unique combination of functional groups makes it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs.
1923846-52-9 (2-Oxazolidinone, 3-[(2R)-2-[cis-4-(6-fluoro-4-quinolinyl)cyclohexyl]-1-oxopropyl]-4-phenyl-, (4R)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)